Cas no 66902-43-0 (2-{2-[(diphenylacetyl)oxy]ethyl}-1-methylpiperidinium chloride)

• Product name: 2-{2-[(diphenylacetyl)oxy]ethyl}-1-methylpiperidinium chloride
• CAS No: 66902-43-0
• MF: C₂₂H₂₈ClNO₂
• MW: 373.91622543335
• CID: 1718992
• PubChem ID: 48245

2-{2-[(diphenylacetyl)oxy]ethyl}-1-methylpiperidinium chloride Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(diphenylacetyl)oxy]ethyl}-1-methylpiperidinium chloride
• 2-(1-methylpiperidin-1-ium-2-yl)ethyl 2,2-diphenylacetate,chloride
• Diphenylacetic acid 2-(1-methyl-2-piperidyl)ethyl ester hydrochloride
• 66902-43-0
• ACETIC ACID, DIPHENYL-, 2-(1-METHYL-2-PIPERIDYL)ETHYL ESTER, HYDROCHLORIDE

• Inchi： InChI=1S/C22H27NO2.ClH/c1-23-16-9-8-14-20(23)15-17-25-22(24)21(18-10-4-2-5-11-18)19-12-6-3-7-13-19;/h2-7,10-13,20-21H,8-9,14-17H2,1H3;1H
• InChI Key： BJBNBCSNPBVPAX-UHFFFAOYSA-N
• SMILES： C[NH+]1CCCCC1CCOC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]

Computed Properties

• Exact Mass: 344.9618
• Monoisotopic Mass: 373.1808568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 32.2